Cas no 1332581-19-7 (2-Methoxy-6-(methylamino)benzonitrile)

• Product Name: 2-Methoxy-6-(methylamino)benzonitrile
• CAS No: 1332581-19-7
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD20268108
• CID: 1065723
• Update Time: 2025-05-26

2-Methoxy-6-(methylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-methoxy-6-(methylamino)-
• 2-Methoxy-6-(methylamino)benzonitrile
• Benzonitrile, 2-methoxy-6-(methylamino)-

• MDL： MFCD20268108
• Inchi： 1S/C9H10N2O/c1-11-8-4-3-5-9(12-2)7(8)6-10/h3-5,11H,1-2H3
• InChI Key： WSUNTAGFYWVNHL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1C#N)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

2-Methoxy-6-(methylamino)benzonitrile Security Information

• Storage Condition：Sealed in dry,2-8°C(BD286926)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Methoxy-6-(methylamino)benzonitrile

2-Methoxy-6-(Methylamino)Benzonitrile: A Comprehensive Overview

2-Methoxy-6-(Methylamino)Benzonitrile (CAS No: 1332581-19-7) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a methoxy group, a methylamino group, and a nitrile group on a benzene ring, exhibits remarkable reactivity and functional diversity. Recent advancements in synthetic methodologies have further enhanced its utility in various applications, making it a focal point for researchers worldwide.

The synthesis of 2-Methoxy-6-(Methylamino)Benzonitrile involves a series of carefully designed reactions that exploit the directing effects of the methoxy and methylamino groups on the aromatic ring. These groups not only influence the reactivity of the molecule but also play a pivotal role in determining its regioselectivity during substitution reactions. A study published in *Journal of Organic Chemistry* highlighted the use of this compound as a key intermediate in the construction of bioactive heterocycles, underscoring its importance in drug discovery efforts.

One of the most notable applications of 2-Methoxy-6-(Methylamino)Benzonitrile is in the field of medicinal chemistry. Researchers have leveraged its nitrile group to facilitate click chemistry reactions, enabling the rapid assembly of complex molecular architectures. For instance, a team from Stanford University utilized this compound to synthesize novel kinase inhibitors with potential therapeutic applications in oncology. The compound's ability to participate in both nucleophilic and electrophilic aromatic substitutions further broadens its utility in medicinal chemistry.

In addition to its role in drug discovery, 2-Methoxy-6-(Methylamino)Benzonitrile has found applications in materials science. Its aromatic structure and functional groups make it an ideal candidate for use in organic electronics. A recent study published in *Advanced Materials* demonstrated how this compound can be incorporated into π-conjugated systems to enhance the performance of organic semiconductors. The compound's ability to modulate electronic properties through functional group manipulation positions it as a valuable building block for next-generation electronic materials.

The growing interest in 2-Methoxy-6-(Methylamino)Benzonitrile is also driven by its potential as a chiral auxiliary in asymmetric synthesis. By exploiting the steric effects of its substituents, chemists can achieve high enantioselectivity in various reactions. A research group at MIT reported the use of this compound as a chiral ligand precursor in asymmetric hydrogenation reactions, paving the way for more efficient syntheses of chiral pharmaceuticals.

Furthermore, 2-Methoxy-6-(Methylamino)Benzonitrile has been employed as a catalyst in organocatalytic reactions. Its nitrile group serves as a Lewis base, facilitating the activation of carbonyl compounds. This application has been particularly useful in sustainable chemistry, where there is a growing demand for environmentally friendly catalytic systems. A study published in *Green Chemistry* highlighted how this compound can be used to catalyze aldol reactions under mild conditions, reducing energy consumption and waste generation.

The versatility of 2-Methoxy-6-(Methylamino)Benzonitrile extends to its use as a precursor for functional polymers. By incorporating this compound into polymer backbones, researchers have developed materials with tailored properties for applications ranging from sensors to drug delivery systems. For example, scientists at Cambridge University utilized this compound to synthesize stimuli-responsive polymers that exhibit pH-dependent swelling behavior, making them suitable for controlled drug release applications.

In conclusion, 2-Methoxy-6-(Methylamino)Benzonitrile (CAS No: 1332581-19-7) stands out as a multifaceted organic compound with immense potential across diverse scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in synthetic chemistry, pharmacology, and materials science. As ongoing research continues to uncover new applications and mechanisms involving this compound, its significance within the scientific community is expected to grow further.